Cas no 478248-12-3 (1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)sulfanyl]methyl}piperidin-4-ol)

• Product Name: 1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)sulfanyl]methyl}piperidin-4-ol
• CAS No: 478248-12-3
• CID: 4653820
• Update Time: 2025-06-07

1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)sulfanyl]methyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPHENYL)(4-HYDROXY-4-([(3-METHOXYPHENYL)SULFANYL]METHYL)PIPERIDINO)METHANONE
• 1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)sulfanyl]methyl}piperidin-4-ol

Additional information on 1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)sulfanyl]methyl}piperidin-4-ol

Professional Introduction to 1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)sulfanyl]methyl}piperidin-4-ol (CAS No. 478248-12-3)

1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)_sulfanyl]methyl}piperidin-4-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 478248-12-3, represents a unique molecular scaffold that combines a piperidine core with functional groups that are known to enhance binding affinity and selectivity. The structural features of this molecule make it a promising candidate for further investigation in the development of novel therapeutic agents.

The compound’s structure is characterized by a 4-chlorobenzoyl moiety attached to a piperidine ring, which is further substituted with a [3-methoxyphenyl)sulfanyl]methyl group. This arrangement not only contributes to the molecule’s overall solubility and bioavailability but also introduces specific interactions with biological targets. The presence of the chloro group on the benzoyl moiety is particularly noteworthy, as it can enhance the electrophilicity of the benzene ring, making it more susceptible to nucleophilic attack in biological systems.

In recent years, there has been a growing interest in piperidine derivatives due to their potential as pharmacophores in drug design. Piperidine rings are commonly found in many FDA-approved drugs, owing to their ability to modulate enzyme activity and receptor binding. The compound in question, 1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)_sulfanyl]methyl}piperidin-4-ol, leverages this favorable pharmacokinetic profile by incorporating additional functional groups that can fine-tune its interactions with biological targets.

The [3-methoxyphenyl)sulfanyl]methyl group adds a layer of complexity to the molecule, introducing a sulfur atom that can engage in various non-covalent interactions with biological partners. Sulfur-containing compounds are well-known for their ability to modulate protein function and have been extensively studied in medicinal chemistry. The methylation of the sulfanyl group further enhances its lipophilicity, which can improve membrane permeability and thus oral bioavailability.

The synthesis of 1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)_sulfanyl]methyl}piperidin-4-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-chlorobenzoyl group typically begins with the chlorination of benzoyl chloride, followed by condensation with piperidine derivatives. The subsequent step involves the introduction of the [3-methoxyphenyl)sulfanyl]methyl group, which can be achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions.

The compound’s potential as a therapeutic agent has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, focusing on its ability to modulate pathways associated with inflammation, pain, and neurodegeneration. Initial studies suggest that this compound exhibits promising activity as an inhibitor of certain kinases and phosphodiesterases, which are key targets in oncology and neurology.

The role of computational chemistry in the study of 1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)_sulfanyl]methyl}piperidin-4-ol cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding sites on biological targets. These predictions have guided experimental efforts and have helped optimize the compound’s structure for improved efficacy and selectivity.

In conclusion, 1-(4-chlorobenzoyl)-4-{[(3-methoxyphenyl)_sulfanyl]methyl}piperidin-4-ol (CAS No. 478248-12-3) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents. As research continues, it is expected that this compound will play an important role in addressing unmet medical needs across multiple therapeutic areas.